Cas no 706820-96-4 (5-Cyano-2-methoxyphenylboronic acid pinacol ester)

• Product Name: 5-Cyano-2-methoxyphenylboronic acid pinacol ester
• CAS No: 706820-96-4
• MF: C₁₄H₁₈BNO₃
• MW: 259.108623981476
• MDL: MFCD10700153
• CID: 557704
• PubChem ID: 46739734
• Update Time: 2025-05-25

5-Cyano-2-methoxyphenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
• 5-CYANO-2-METHOXYPHENYLBORONIC ACID PINACOL ESTER
• Benzonitrile,4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• B-4027
• SCHEMBL1303766
• AT17000
• 706820-96-4
• 4-METHOXY-3-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZONITRILE
• Benzonitrile, 4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• GXTWYHOENGPGPB-UHFFFAOYSA-N
• A866562
• SY076970
• 4-methoxy-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzonitrile
• DTXSID30675321
• Z1889821827
• FS-5804
• MFCD10700153
• CS-0174922
• AKOS016005557
• EN300-1425800
• FT-0698875
• DA-39227
• 5-Cyano-2-methoxyphenylboronic acid pinacol ester

• MDL： MFCD10700153
• Inchi： 1S/C14H18BNO3/c1-13(2)14(3,4)19-15(18-13)11-8-10(9-16)6-7-12(11)17-5/h6-8H,1-5H3
• InChI Key： GXTWYHOENGPGPB-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C#N)C=CC=2OC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 259.13800
• Monoisotopic Mass: 259.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.5A^2

Experimental Properties

• PSA: 51.48000
• LogP: 1.86608

Additional information on 5-Cyano-2-methoxyphenylboronic acid pinacol ester

Comprehensive Overview of 5-Cyano-2-methoxyphenylboronic acid pinacol ester (CAS No. 706820-96-4)

5-Cyano-2-methoxyphenylboronic acid pinacol ester (CAS No. 706820-96-4) is a highly versatile boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of arylboronic esters, which are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern synthetic chemistry. Its unique structure, featuring a cyano group and a methoxy substituent, enhances its reactivity and selectivity in forming carbon-carbon bonds, making it indispensable for constructing complex molecular architectures.

The growing demand for 5-Cyano-2-methoxyphenylboronic acid pinacol ester is driven by its applications in drug discovery, particularly in the development of small-molecule inhibitors and bioconjugates. Researchers frequently search for "boronic ester reactivity" or "pinacol ester stability" to optimize reaction conditions, reflecting its significance in medicinal chemistry. Additionally, its role in OLED materials and catalysis aligns with trends in sustainable chemistry and green synthesis, addressing concerns about environmental impact and atom economy.

From a technical perspective, the pinacol protecting group in 706820-96-4 ensures improved stability against hydrolysis compared to free boronic acids, a feature often queried as "boronic acid vs. boronic ester." This property is critical for storage and handling, especially in industrial-scale applications. The compound’s electron-withdrawing cyano group further modulates its reactivity, a topic explored under "substituent effects in Suzuki coupling" in academic literature.

Innovations in flow chemistry and high-throughput screening have amplified the relevance of 5-Cyano-2-methoxyphenylboronic acid pinacol ester, as it enables rapid prototyping of heterocyclic compounds—a hot topic in AI-driven drug design. Searches like "boronic esters in click chemistry" highlight its utility in modular synthesis. Furthermore, its compatibility with microwave-assisted reactions caters to the demand for faster, energy-efficient protocols.

Quality control of CAS No. 706820-96-4 is another focal point, with users frequently inquiring about "HPLC purity standards" and "NMR characterization." Reputable suppliers provide detailed spectroscopic data (e.g., ¹H/¹³C NMR, IR) to ensure batch consistency, addressing concerns raised in forums discussing "boronic ester synthesis pitfalls." Storage recommendations (-20°C under inert atmosphere) are also critical to maintain its shelf life.

In summary, 5-Cyano-2-methoxyphenylboronic acid pinacol ester exemplifies the synergy between structural ingenuity and practical utility. Its integration into cutting-edge research—from cancer therapeutics to advanced materials—underscores its value as a building block for innovation. As synthetic methodologies evolve, this compound will remain a staple in tackling challenges like selective functionalization and scalable synthesis.